Cas no 898790-09-5 ( )
structure
Product Name:
CAS No:898790-09-5
MF:C10H8ClFO
MW:198.621325492859
MDL:MFCD03841226
CID:867914
PubChem ID:24724099
Update Time:2024-03-01
Chemical and Physical Properties
Names and Identifiers
-
- (3-chloro-4-fluorophenyl)-cyclopropylmethanone
- 3-Chloro-4-fluorophenyl cyclopropyl ketone
- 898790-09-5
- DTXSID90642498
- MFCD03841226
- 3-CHLORO-4-FLUOROPHENYLCYCLOPROPYLKETONE
- (3-Chloro-4-fluorophenyl)(cyclopropyl)methanone
- AKOS006277865
- CS-0362909
- SCHEMBL16506324
-
-
- MDL： MFCD03841226
- Inchi： 1S/C10H8ClFO/c11-8-5-7(3-4-9(8)12)10(13)6-1-2-6/h3-6H,1-2H2
- InChI Key： UWLYSHCUFNFEPS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(C1CC1)=O)F
Computed Properties
- Exact Mass: 198.02500
- Monoisotopic Mass: 198.0247707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.356
- Boiling Point: 300.8°C at 760 mmHg
- Flash Point: 135.7°C
- Refractive Index: 1.574
- PSA: 17.07000
- LogP: 3.07180
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204038-1g |
3-Chloro-4-fluorophenyl cyclopropyl ketone |
898790-09-5 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 204038-2g |
3-Chloro-4-fluorophenyl cyclopropyl ketone |
898790-09-5 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| Fluorochem | 204038-5g |
3-Chloro-4-fluorophenyl cyclopropyl ketone |
898790-09-5 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| abcr | AB364079-1 g |
3-Chloro-4-fluorophenyl cyclopropyl ketone, 97%; . |
898790-09-5 | 97% | 1g |
€841.90 | 2023-04-26 | |
| abcr | AB364079-2 g |
3-Chloro-4-fluorophenyl cyclopropyl ketone, 97%; . |
898790-09-5 | 97% | 2g |
€1415.70 | 2023-04-26 | |
| abcr | AB364079-1g |
3-Chloro-4-fluorophenyl cyclopropyl ketone, 97%; . |
898790-09-5 | 97% | 1g |
€840.60 | 2025-04-15 | |
| abcr | AB364079-2g |
3-Chloro-4-fluorophenyl cyclopropyl ketone, 97%; . |
898790-09-5 | 97% | 2g |
€1413.50 | 2025-04-15 | |
| A2B Chem LLC | AH89611-1g |
3-Chloro-4-fluorophenyl cyclopropyl ketone |
898790-09-5 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH89611-2g |
3-Chloro-4-fluorophenyl cyclopropyl ketone |
898790-09-5 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AH89611-5g |
3-Chloro-4-fluorophenyl cyclopropyl ketone |
898790-09-5 | 97% | 5g |
$1989.00 | 2024-04-19 |
Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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